Comparative Cytotoxicity in Drug-Resistant Leukemia
In a direct in vitro study, isomorellic acid demonstrated potent and differential cytotoxicity against human chronic myelogenous leukemia cell lines. The IC50 value for the drug-resistant variant (K562/ADR) was determined to be 1.86±0.13 μg/mL, whereas the drug-sensitive parent line (K562/S) exhibited a lower IC50 of 0.91±0.07 μg/mL after a 44-hour treatment [1].
| Evidence Dimension | In vitro cytotoxicity (IC50) |
|---|---|
| Target Compound Data | 1.86±0.13 μg/mL |
| Comparator Or Baseline | 0.91±0.07 μg/mL |
| Quantified Difference | ~2-fold difference (higher IC50 in resistant cells) |
| Conditions | K562/ADR (drug-resistant) and K562/S (drug-sensitive) human leukemia cells; 44 h exposure. |
Why This Matters
This quantifies a differential effect between drug-resistant and sensitive cancer cells, providing a rationale for selecting isomorellic acid in research focused on overcoming chemotherapy resistance.
- [1] Han QB, et al. Cytotoxic polyprenylated xanthones from the resin of Garcinia hanburyi. Chem Pharm Bull (Tokyo). 2006 Feb;54(2):265-7. View Source
